Cas no 71091-89-9 (Methanesulfonic acid, trifluoro-, octyl ester)

Methanesulfonic acid, trifluoro-, octyl ester structure
71091-89-9 structure
Product Name:Methanesulfonic acid, trifluoro-, octyl ester
CAS No:71091-89-9
MF:C9H17F3O3S
MW:262.289692640305
MDL:MFCD29087809
CID:546053
PubChem ID:10869071
Update Time:2025-04-19

Methanesulfonic acid, trifluoro-, octyl ester Chemical and Physical Properties

Names and Identifiers

    • Methanesulfonic acid, trifluoro-, octyl ester
    • octyl trifluoromethanesulfonate
    • 71091-89-9
    • SCHEMBL902041
    • DTXSID80446543
    • AMY27758
    • Octyl triflate
    • trifluoro-methanesulfonic acid octyl ester
    • n-octyl trifluoromethane sulfonate
    • MDL: MFCD29087809
    • Inchi: 1S/C9H17F3O3S/c1-2-3-4-5-6-7-8-15-16(13,14)9(10,11)12/h2-8H2,1H3
    • InChI Key: APYUCYRDBYSFAB-UHFFFAOYSA-N
    • SMILES: S(C(F)(F)F)(=O)(=O)OCCCCCCCC

Computed Properties

  • Exact Mass: 262.08511
  • Monoisotopic Mass: 262.08505006g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 8
  • Complexity: 267
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.3
  • Topological Polar Surface Area: 51.8Ų

Experimental Properties

  • PSA: 43.37

Methanesulfonic acid, trifluoro-, octyl ester Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
eNovation Chemicals LLC
Y1004672-10g
octyl trifluoromethanesulfonate
71091-89-9 95%
10g
$700 2024-07-24
eNovation Chemicals LLC
Y1004672-10g
octyl trifluoromethanesulfonate
71091-89-9 95%
10g
$1000 2025-02-19
eNovation Chemicals LLC
Y1004672-10g
octyl trifluoromethanesulfonate
71091-89-9 95%
10g
$1000 2025-02-20
A2B Chem LLC
AC64767-1g
Methanesulfonic acid, trifluoro-, octyl ester
71091-89-9 >95%
1g
$277.00 2024-04-19
A2B Chem LLC
AC64767-2g
Methanesulfonic acid, trifluoro-, octyl ester
71091-89-9 >95%
2g
$395.00 2024-04-19
Recommended suppliers
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent